7-chloro-1-ethyl-1H-pyrrolo[2,3-c]pyridine

• Molecular Formula: C9H9ClN2
• Molecular Weight: 180.63 g/mol
• IUPAC Name: 7-chloro-1-ethylpyrrolo[2,3-c]pyridine
• InChI: InChI=1S/C9H9ClN2/c1-2-12-6-4-7-3-5-11-9(10)8(7)12/h3-6H,2H2,1H3
• InChI Key: GNZIETLYKYVJJW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC2=C1C(=NC=C2)Cl

Description

7-chloro-1-ethyl-1H-pyrrolo[2,3-c]pyridine is a useful research compound. Its molecular formula is C9H9ClN2 and its molecular weight is 180.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 7-chloro-1H-pyrrolo[2,3-c]pyridine (11 mmol) in dry DMF (20 mL) was cooled on an ice bath, NaH (143 mmol) was added portion wise under N2. The mixture was allowed to stir at room temperature for 1 hr. Upon cooling to 0° C., iodoethane (26 mmol) was added and the mixture was reacted for further 3 his. After quenching with H2O (20 mL), the mixture was diluted with diethyl ether and extracted with ether (4×50 mL). The organic layers were combined, washed with brine, dried with MgSO4 and filtered. The solvent was evaporated to give 7-chloro-1-ethyl-1H-pyrrolo[2,3-c]pyridine as orange oil. MS (ESI+) m/z 181.0533 (M+H)+.